Cas no 25322-63-8 (Poly-L-leucine)

• Product Name: Poly-L-leucine
• CAS No: 25322-63-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 52702
• Update Time: 2026-05-14

Poly-L-leucine Chemical and Physical Properties

Names and Identifiers

• Poly-L-leucine
• POLY-L-LEUCINE MW 3000-15000
• poly-L-leucine 3000-15000
• poly-L-leucine mol wt 100000-150000
• Poly(iminocarbonylisopentylidene),L- (8CI)
• Poly[imino[1-(2-methylpropyl)-2-oxo-1,2-ethanediyl]], (S)-
• L-Leucinepolymer, SRU
• Poly(L-leucine), SRU
• Polyleucine
• Polyleucine,SRU

• Inchi： 1S/C6H13NO2/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)
• InChI Key： ROHFNLRQFUQHCH-UHFFFAOYSA-N
• SMILES： CC(CC(C(=O)O)N)C

Computed Properties

• Exact Mass: 113.08413
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 300 ºC
• Water Partition Coefficient: Insoluble
• PSA: 29.1
• Solubility: Not determined

Poly-L-leucine Security Information

• Hazard Category Code： R20/21/22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives